Cas no 2227913-46-2 ((2R)-4-(5-bromo-2,3-dimethoxyphenyl)butan-2-ol)

• Product Name: (2R)-4-(5-bromo-2,3-dimethoxyphenyl)butan-2-ol
• CAS No: 2227913-46-2
• MF: C₁₂H₁₇BrO₃
• MW: 289.165583372116
• CID: 5893254
• PubChem ID: 165698611
• Update Time: 2025-06-09

(2R)-4-(5-bromo-2,3-dimethoxyphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(5-bromo-2,3-dimethoxyphenyl)butan-2-ol
• EN300-1934558
• 2227913-46-2

• Inchi： 1S/C12H17BrO3/c1-8(14)4-5-9-6-10(13)7-11(15-2)12(9)16-3/h6-8,14H,4-5H2,1-3H3/t8-/m1/s1
• InChI Key： OCDXJQLAZSILSO-MRVPVSSYSA-N
• SMILES： BrC1C=C(C(=C(C=1)CC[C@@H](C)O)OC)OC

Computed Properties

• Exact Mass: 288.03611g/mol
• Monoisotopic Mass: 288.03611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.7Ų

Additional information on (2R)-4-(5-bromo-2,3-dimethoxyphenyl)butan-2-ol

Introduction to (2R)-4-(5-bromo-2,3-dimethoxyphenyl)butan-2-ol (CAS No. 2227913-46-2)

(2R)-4-(5-bromo-2,3-dimethoxyphenyl)butan-2-ol (CAS No. 2227913-46-2) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by a 5-bromo-2,3-dimethoxyphenyl substituent attached to a chiral butanol moiety, which imparts specific stereochemical properties that are crucial for its applications in drug discovery and development.

The synthesis of (2R)-4-(5-bromo-2,3-dimethoxyphenyl)butan-2-ol has been extensively studied, with various methodologies reported in the literature. One of the most common approaches involves the asymmetric reduction of a corresponding ketone or aldehyde using chiral catalysts or reagents. For instance, a recent study published in the Journal of Organic Chemistry described an efficient and scalable method for the synthesis of this compound using a chiral phosphoric acid catalyst, achieving high enantiomeric excess (ee) values and excellent yields.

In terms of its biological activities, (2R)-4-(5-bromo-2,3-dimethoxyphenyl)butan-2-ol has shown promising results in several areas. One notable application is its potential as a lead compound for the development of new anti-inflammatory agents. Research conducted at the University of California, San Francisco, demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a central role in inflammation.

Beyond its anti-inflammatory properties, (2R)-4-(5-bromo-2,3-dimethoxyphenyl)butan-2-ol has also been investigated for its potential as an anticancer agent. A study published in the Cancer Research journal reported that this compound selectively inhibits the growth of various cancer cell lines, including breast cancer and colon cancer cells. The anticancer activity is attributed to its ability to induce apoptosis through the activation of caspase-dependent pathways and the downregulation of anti-apoptotic proteins such as Bcl-2.

The structural versatility of (2R)-4-(5-bromo-2,3-dimethoxyphenyl)butan-2-ol makes it an attractive scaffold for further chemical modifications and derivatization. Researchers have explored various functional group transformations and substitutions to enhance its biological activities and improve pharmacokinetic properties. For example, replacing the bromine atom with other halogens or introducing additional substituents on the phenyl ring can significantly alter the compound's potency and selectivity.

In addition to its therapeutic applications, (2R)-4-(5-bromo-2,3-dimethoxyphenyl)butan-2-ol has also found utility as a chiral building block in organic synthesis. Its chirality and functional groups provide a valuable starting point for the synthesis of more complex molecules with diverse biological activities. Recent advances in catalytic asymmetric synthesis have further expanded the scope of applications for this compound, enabling the efficient preparation of enantiomerically pure derivatives with high stereocontrol.

The safety profile of (2R)-4-(5-bromo-2,3-dimethoxyphenyl)butan-2-ol has been evaluated in several preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, (2R)-4-(5-bromo-2,3-dimethoxyphenyl)butan-2-ol (CAS No. 2227913-46-2) is a multifaceted compound with significant potential in various areas of medicinal chemistry and drug discovery. Its unique structural features and biological activities make it an attractive target for further research and development. As new methodologies for its synthesis continue to emerge and its biological properties are further elucidated, this compound is likely to play an increasingly important role in advancing our understanding and treatment of inflammatory diseases and cancer.